Cas no 6808-20-4 (Purpnigenin)

• Product Name: Purpnigenin
• CAS No: 6808-20-4
• MF: C₂₁H₃₂O₄
• MW: 348.476387023926
• CID: 519689
• Update Time: 2024-03-01

Purpnigenin Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3,14,15-trihydroxy-, (3b,14b,15a)- (9CI)
• 14b-Pregn-5-en-20-one, 3b,14,15a-trihydroxy- (6CI,8CI)
• Purpnigenin

• Inchi： 1S/C21H32O4/c1-12(22)17-11-18(24)21(25)16-5-4-13-10-14(23)6-8-19(13,2)15(16)7-9-20(17,21)3/h4,14-18,23-25H,5-11H2,1-3H3/t14-,15-,16+,17+,18-,19-,20+,21+/m0/s1
• InChI Key： NFYYPFILPLFEGH-MXYSOCMLSA-N
• SMILES： O[C@]12[C@H](C[C@H](C(C)=O)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@H]21)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 627
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives